Cas no 1805185-09-4 (4-Cyano-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride
• CAS No: 1805185-09-4
• MF: C₈H₂ClF₂N₃O₃
• MW: 261.569587230682
• CID: 4806954
• Update Time: 2025-05-19

4-Cyano-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C8H2ClF2N3O3/c9-7(15)5-3(2-12)1-4(14(16)17)13-6(5)8(10)11/h1,8H
• InChI Key： RKGQFDDJIOPKFA-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C#N)C=C([N+](=O)[O-])N=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.9
• Topological Polar Surface Area: 99.6

Additional information on 4-Cyano-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride

Comprehensive Overview of 4-Cyano-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride (CAS No. 1805185-09-4)

4-Cyano-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride (CAS No. 1805185-09-4) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique nitro, cyano, and difluoromethyl functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The growing interest in 4-Cyano-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride stems from its versatility in organic synthesis and its potential applications in drug discovery. Researchers are increasingly exploring its role in designing small-molecule inhibitors and catalytic agents, aligning with the current trend of precision medicine and sustainable chemistry. Its carbonyl chloride moiety further enhances its reactivity, making it a preferred choice for amide coupling reactions and peptide modifications.

In the context of green chemistry, 4-Cyano-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride has garnered attention due to its potential for atom-efficient transformations. With the rise of AI-driven molecular design, computational chemists are leveraging this compound to optimize structure-activity relationships (SAR) for targeted therapies. Frequently searched terms like "pyridine derivatives in drug development" and "nitroheterocycles synthesis" reflect the scientific community's focus on this niche.

The compound's difluoromethyl group is particularly noteworthy, as fluorinated compounds are pivotal in modern medicinal chemistry due to their enhanced metabolic stability and bioavailability. This aligns with trending queries such as "fluorine in pharmaceuticals" and "nitropyridine applications". Additionally, its cyano group contributes to its utility in click chemistry, a technique gaining traction in bioconjugation and material science.

From an industrial perspective, CAS No. 1805185-09-4 is often discussed in forums related to high-value chemical intermediates and custom synthesis. Its compatibility with microwave-assisted reactions and flow chemistry setups further underscores its relevance in process optimization. As the demand for tailor-made compounds surges, this pyridine derivative remains a key player in R&D pipelines worldwide.

In summary, 4-Cyano-2-(difluoromethyl)-6-nitropyridine-3-carbonyl chloride exemplifies the intersection of innovation and practical application in chemical research. Its multifaceted properties continue to inspire advancements in life sciences and industrial chemistry, solidifying its status as a compound of significant scientific and commercial interest.